Cas no 933686-05-6 (4-chloro-2-methylpyrimidine-5-carbaldehyde)
933686-05-6 structure
Product Name:4-chloro-2-methylpyrimidine-5-carbaldehyde
CAS No:933686-05-6
MF:C6H5ClN2O
MW:156.56970000267
CID:999606
PubChem ID:18987865
Update Time:2025-04-20
4-chloro-2-methylpyrimidine-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-2-methylpyrimidine-5-carbaldehyde
- 5-Pyrimidinecarboxaldehyde, 4-chloro-2-methyl-
- DTXSID20597164
- SB56743
- 933686-05-6
- AMY15869
- SCHEMBL5674156
-
- Inchi: 1S/C6H5ClN2O/c1-4-8-2-5(3-10)6(7)9-4/h2-3H,1H3
- InChI Key: JRFCTRWWFYVARW-UHFFFAOYSA-N
- SMILES: ClC1=C(C=O)C=NC(C)=N1
Computed Properties
- Exact Mass: 156.00900
- Monoisotopic Mass: 156.0090405g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 42.8Ų
Experimental Properties
- PSA: 42.85000
- LogP: 1.25090
4-chloro-2-methylpyrimidine-5-carbaldehyde Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
933686-05-6 (4-chloro-2-methylpyrimidine-5-carbaldehyde) Related Products
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